Cas no 879451-62-4 (2-{4-4-(4-bromophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl-3-hydroxyphenoxy}acetohydrazide)
2-{4-4-(4-bromophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl-3-hydroxyphenoxy}acetohydrazide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-(4-(4-bromophenyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)-3-hydroxyphenoxy)acetohydrazide
- Acetic acid, 2-[4-[4-(4-bromophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy]-, hydrazide
- 2-{4-4-(4-bromophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl-3-hydroxyphenoxy}acetohydrazide
-
- Inchi: 1S/C18H14BrF3N4O3/c19-10-3-1-9(2-4-10)15-16(25-26-17(15)18(20,21)22)12-6-5-11(7-13(12)27)29-8-14(28)24-23/h1-7,27H,8,23H2,(H,24,28)(H,25,26)
- InChI Key: LUYUIKJNYOKUKP-UHFFFAOYSA-N
- SMILES: C(NN)(=O)COC1=CC=C(C2C(C3=CC=C(Br)C=C3)=C(C(F)(F)F)NN=2)C(O)=C1
2-{4-4-(4-bromophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl-3-hydroxyphenoxy}acetohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3385-1486-2μmol |
2-{4-[4-(4-bromophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}acetohydrazide |
879451-62-4 | 2μmol |
$57.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1486-5μmol |
2-{4-[4-(4-bromophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}acetohydrazide |
879451-62-4 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1486-10μmol |
2-{4-[4-(4-bromophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}acetohydrazide |
879451-62-4 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1486-20μmol |
2-{4-[4-(4-bromophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}acetohydrazide |
879451-62-4 | 20μmol |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1486-1mg |
2-{4-[4-(4-bromophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}acetohydrazide |
879451-62-4 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1486-2mg |
2-{4-[4-(4-bromophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}acetohydrazide |
879451-62-4 | 2mg |
$59.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1486-3mg |
2-{4-[4-(4-bromophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}acetohydrazide |
879451-62-4 | 3mg |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1486-4mg |
2-{4-[4-(4-bromophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}acetohydrazide |
879451-62-4 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1486-5mg |
2-{4-[4-(4-bromophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}acetohydrazide |
879451-62-4 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1486-10mg |
2-{4-[4-(4-bromophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]-3-hydroxyphenoxy}acetohydrazide |
879451-62-4 | 10mg |
$79.0 | 2023-09-11 |
2-{4-4-(4-bromophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl-3-hydroxyphenoxy}acetohydrazide Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
Additional information on 2-{4-4-(4-bromophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl-3-hydroxyphenoxy}acetohydrazide
Introduction to 2-{4-4-(4-bromophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl-3-hydroxyphenoxy}acetohydrazide (CAS No. 879451-62-4)
2-{4-4-(4-bromophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl-3-hydroxyphenoxy}acetohydrazide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 879451-62-4, represents a convergence of advanced structural motifs that are increasingly being explored for their potential therapeutic applications. The molecular architecture of this compound incorporates several key functional groups, including a brominated phenyl ring, a trifluoromethyl-substituted pyrazole core, and a hydroxylated phenoxy group, which collectively contribute to its complex reactivity and biological profile.
The presence of a 4-bromophenyl moiety in the molecular structure suggests that this compound may exhibit properties conducive to further chemical manipulation, such as cross-coupling reactions. The bromine atom serves as an excellent handle for palladium-catalyzed transformations, enabling the introduction of diverse substituents at various positions along the aromatic ring. This flexibility is particularly valuable in drug discovery pipelines, where structural diversification is often essential for optimizing pharmacokinetic and pharmacodynamic properties.
Moreover, the incorporation of a trifluoromethyl group into the pyrazole core is a hallmark of modern medicinal chemistry. The trifluoromethyl moiety is renowned for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate lipophilicity—a critical parameter in drug design. In recent years, numerous studies have highlighted the multifaceted benefits of trifluoromethylation in the development of novel therapeutics. For instance, compounds featuring this group have shown promise in treating a wide range of diseases, including cancer, inflammation, and infectious disorders.
The pyrazole scaffold itself is a privileged structure in medicinal chemistry, known for its broad spectrum of biological activities. Pyrazoles have been extensively studied for their roles as antiviral, anti-inflammatory, antitumor, and antimicrobial agents. The specific substitution pattern in 2-{4-4-(4-bromophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl-3-hydroxyphenoxy}acetohydrazide likely fine-tunes its interaction with biological targets, making it a candidate for further exploration in drug discovery programs.
The hydroxylated phenoxy group adds another layer of complexity to the compound's behavior. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can significantly influence both the solubility and binding affinity of a molecule. In particular, phenoxy-substituted compounds have been implicated in various biological processes and are frequently encountered in natural products and synthetic drugs. The combination of these functional groups in 2-{4-4-(4-bromophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl-3-hydroxyphenoxy}acetohydrazide suggests that it may exhibit unique interactions with biological macromolecules.
In the context of contemporary pharmaceutical research, this compound exemplifies the trend toward designing molecules with multiple functional handles that can be selectively modified through various synthetic strategies. Such flexibility is crucial for generating libraries of compounds that can be screened for biological activity across different therapeutic areas. The increasing availability of advanced synthetic methodologies has made it possible to construct complex molecules like 2-{4-4-(4-bromophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl-3-hydroxyphenoxy}acetohydrazide with precision and efficiency.
Recent advances in computational chemistry have further accelerated the process of drug discovery by enabling virtual screening and molecular modeling studies. These techniques allow researchers to predict the binding modes and affinities of candidate compounds before conducting expensive wet-lab experiments. Given its intricate structure, 2-{4-4-(4-bromophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl-3-hydroxyphenoxy}acetohydrazide would be an excellent candidate for such computational investigations. By leveraging machine learning algorithms and quantum mechanical calculations, scientists can gain insights into how this compound might interact with potential drug targets.
The acetohydrazide functional group is another notable feature of this molecule. Acetohydrazides are versatile intermediates that can undergo various transformations, including condensation reactions with carbonyl compounds to form hydantoins or Schiff bases. These derivatives often exhibit enhanced bioactivity compared to their parent compounds. Therefore, 2-{4-4-(4-bromophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl-3-hydroxyphenoxy}acetohydrazide could serve as a valuable building block for synthesizing novel pharmacological agents.
In conclusion, 2-{4-4-(4-bromophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl-3-hydroxyphenoxy}acetohydrazide (CAS No. 879451-62-4) represents an intriguing compound with potential applications in pharmaceutical research and development. Its complex structural features—comprising a brominated phenyl ring, a trifluoromethyl-substituted pyrazole core, and a hydroxylated phenoxy group—make it a promising candidate for further exploration through both experimental and computational approaches. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a significant role in shaping the future of drug discovery.
879451-62-4 (2-{4-4-(4-bromophenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl-3-hydroxyphenoxy}acetohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)